molecular formula C9H9NO2 B8608070 5-Ethynyl-2,3-dimethoxypyridine

5-Ethynyl-2,3-dimethoxypyridine

Cat. No.: B8608070
M. Wt: 163.17 g/mol
InChI Key: PQLMYMBZGKVUDS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Ethynyl-2,3-dimethoxypyridine is a useful research compound. Its molecular formula is C9H9NO2 and its molecular weight is 163.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H9NO2

Molecular Weight

163.17 g/mol

IUPAC Name

5-ethynyl-2,3-dimethoxypyridine

InChI

InChI=1S/C9H9NO2/c1-4-7-5-8(11-2)9(12-3)10-6-7/h1,5-6H,2-3H3

InChI Key

PQLMYMBZGKVUDS-UHFFFAOYSA-N

Canonical SMILES

COC1=C(N=CC(=C1)C#C)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

2,3-Dimethoxy-5-[(trimethylsilyl)ethynyl]pyridine (Intermediate 31) (9.8 g, 42 mmol) was dissolved in a mixture of aqueous sodium hydroxide (21 ml, 2 M, 42 mmol) and methanol (50 ml) to give a colourless solution which was stirred for 16 hours. The reaction was evaporated and the residue was partitioned between ethyl acetate and water before the organic layer was dried and concentrated in vacuo. The crude material was purified by (SiO2; 0-10% ethyl acetate in petrol) to afford 5-ethynyl-2,3-dimethoxypyridine (5.6 g, 82%).
Quantity
9.8 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
21 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

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